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Compound of Interest

Compound Name: Dimethyl vinylphosphonate

CAS No.: 4645-32-3

Cat. No.: B1359777

Get Quote

Introduction: Dimethyl vinylphosphonate (DMVP) is an organophosphorus compound with

the chemical formula CH₂=CHPO(OCH₃)₂. It serves as a crucial monomer and a versatile

synthetic intermediate. Its unique structure, featuring a reactive vinyl group and a phosphonate

moiety, makes it a valuable building block in polymer chemistry, materials science, and

medicinal chemistry. In polymer science, DMVP is utilized to synthesize polymers with inherent

flame retardancy, improved thermal stability, and adhesive properties.[1] In the realm of drug

development, the vinylphosphonate group can act as a stable mimic of phosphate groups,

which is a key feature in the design of enzyme inhibitors and other bioactive molecules.[2][3][4]

This guide provides an in-depth overview of the synthesis, properties, and reactivity of

dimethyl vinylphosphonate, tailored for researchers and professionals in chemical and

pharmaceutical development.

Physical and Spectroscopic Properties
Dimethyl vinylphosphonate is a colorless liquid at room temperature. It is fully miscible in

water and should be stored at 2-8°C.[5] A summary of its key physical and identifying

properties is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1359777#bc-rfq
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://www.sigmaaldrich.com/SG/en/product/aldrich/95020
https://pmc.ncbi.nlm.nih.gov/articles/PMC9727818/
https://academic.oup.com/nar/article/45/13/7581/3862073
https://pubmed.ncbi.nlm.nih.gov/29376650/
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2182324.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical and Chemical Properties of Dimethyl Vinylphosphonate

Property Value Reference

Molecular Formula C₄H₉O₃P [6]

Molecular Weight 136.09 g/mol

CAS Number 4645-32-3

Appearance Liquid

Boiling Point 197-202 °C (at 760 Torr)

72.5 °C (at 10 Torr) [6]

Density 1.146 g/mL (at 20 °C) [5]

1.1405 g/cm³ (at 20 °C) [6]

Refractive Index (n20/D) 1.430 - 1.435

InChI Key
CQCXMYUCNSJSKG-

UHFFFAOYSA-N

SMILES COP(=O)(OC)C=C

Spectroscopic Data: The structural characterization of DMVP relies on various spectroscopic

techniques. Nuclear Magnetic Resonance (NMR) is particularly informative.

³¹P NMR: The phosphorus nucleus resonates at a characteristic chemical shift. In DMSO-d₆,

the ³¹P NMR chemical shift is reported.[7] In acetone, using 85% H₃PO₄ as a standard,

another value is reported.[8]

¹H and ¹³C NMR: Detailed one- and two-dimensional NMR studies have been conducted on

poly(dimethyl vinylphosphonate), providing insights into the monomer's spectral

characteristics.[9][10]

Synthesis of Dimethyl Vinylphosphonate
Several synthetic routes have been established for the preparation of dimethyl
vinylphosphonate. The most common methods include the thermal elimination of acetic acid
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from a precursor, the Horner-Wadsworth-Emmons reaction, and the dehydrohalogenation of 2-

haloethylphosphonates.

Thermal Elimination from Dimethyl 2-
Acetoxyethanephosphonate
This method involves the gas-phase pyrolysis of dimethyl 2-acetoxyethanephosphonate, which

eliminates acetic acid to yield DMVP.[11] The precursor, dimethyl 2-

acetoxyethanephosphonate, is readily synthesized via the reaction of dimethyl phosphite with

vinyl acetate.[11] This industrial process can be performed with high selectivity and yield.[11]

reactant product condition Dimethyl 2-acetoxyethanephosphonate

Dimethyl Vinylphosphonate

Δ (400-700 °C)
Gas Phase

Acetic Acid

Click to download full resolution via product page

Caption: Gas-phase pyrolysis of dimethyl 2-acetoxyethanephosphonate.

Experimental Protocol: A typical procedure involves evaporating dimethyl 2-

acetoxyethanephosphonate and passing the vapor through a heated tube reactor.[11]

Vaporization: Dimethyl 2-acetoxyethanephosphonate (e.g., 80 g/h) is evaporated at a

reduced pressure (e.g., 100 mbar) and elevated temperature (e.g., 180 °C).[11]

Pyrolysis: The vapor is introduced into a tube reactor, often filled with inert packing material,

which is heated to 550-650 °C. An inert carrier gas like nitrogen or helium may be used.[11]

The residence time in the reactor is typically very short, on the order of 0.5 seconds.[11]
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Condensation: The reaction mixture exiting the reactor is cooled and condensed.

Purification: The resulting liquid is a mixture of dimethyl vinylphosphonate, acetic acid, and

any unreacted starting material.[11] DMVP can be purified from this mixture by distillation.

Table 2: Representative Conditions for Thermal Elimination

Temperat
ure

Pressure
Residenc
e Time

Starting
Material
Feed
Rate

Carrier
Gas

Yield/Sele
ctivity

Referenc
e

550 °C 40 mbar 0.5 s 104.5 g/h N₂ (15 L/h)
98%

Selectivity
[11]

650 °C 30 mbar 0.45 s 149 g/h
He (3.5

L/h)

98%

Selectivity
[11]

550 °C N/A N/A N/A N/A 52% Yield [12]

Horner-Wadsworth-Emmons (HWE) Reaction
The Horner-Wadsworth-Emmons (HWE) reaction is a powerful method for forming alkenes with

high stereoselectivity.[13][14] For the synthesis of DMVP, this involves the reaction of a

phosphonate carbanion with a formaldehyde equivalent. A common precursor for the required

ylide is tetramethyl methylenebisphosphonate.[15]
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reactant intermediate product reagent Tetramethyl
methylenebisphosphonate

Phosphonate Carbanion
(Ylide)

Deprotonation

Oxaphosphetane
Intermediate

Formaldehyde

Nucleophilic
Addition

Dimethyl Vinylphosphonate

Elimination

Dimethyl Phosphate
Byproduct

1. Strong Base (e.g., NaH) 2. H₂C=O
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reactant product reagent Dimethyl 2-haloethylphosphonate
(X = Cl, Br)

Dimethyl Vinylphosphonate

E2 Elimination

Byproducts (H₂O, KX)

Base (e.g., KOH, t-BuOK)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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